Cas no 1035840-81-3 (1-(6-Chloro-1,3-benzoxazol-2-yl)piperidine-4-carboxylic acid)

• Product Name: 1-(6-Chloro-1,3-benzoxazol-2-yl)piperidine-4-carboxylic acid
• CAS No: 1035840-81-3
• MF: C₁₃H₁₃ClN₂O₃
• MW: 280.706922292709
• MDL: MFCD09701657
• CID: 2193897
• PubChem ID: 25219076
• Update Time: 2025-05-19

1-(6-Chloro-1,3-benzoxazol-2-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-Chlorobenzodoxazol-2-yl)piperidine-4-carboxylic acid
• 1-(6-chloro-1,3-benzoxazol-2-yl)piperidine-4-carboxylic acid
• 1035840-81-3
• 1-(6-chlorobenzo[d]oxazol-2-yl)piperidine-4-carboxylic acid
• H23079
• ALBB-003822
• STK502722
• DTXSID10649186
• 1-(6-chlorobenzo[d]oxazol-2-yl)piperidine-4-carboxylicacid
• LS-01333
• AKOS000321625
• MFCD09701657
• 1-(6-Chloro-1,3-benzoxazol-2-yl)piperidine-4-carboxylic acid

• MDL： MFCD09701657
• Inchi： 1S/C13H13ClN2O3/c14-9-1-2-10-11(7-9)19-13(15-10)16-5-3-8(4-6-16)12(17)18/h1-2,7-8H,3-6H2,(H,17,18)
• InChI Key： QLKPIUVTPNKDQT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OC(=N2)N1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 280.0614700Da
• Monoisotopic Mass: 280.0614700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 1-(6-Chloro-1,3-benzoxazol-2-yl)piperidine-4-carboxylic acid

1-(6-Chloro-1,3-benzoxazol-2-yl)piperidine-4-carboxylic acid: A Comprehensive Overview

1-(6-Chloro-1,3-benzoxazol-2-yl)piperidine-4-carboxylic acid, with the CAS number 1035840-81-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a benzoxazole moiety. The presence of the chlorine atom at the 6-position of the benzoxazole ring introduces additional electronic effects, making this compound a promising candidate for various applications in drug discovery and material science.

The synthesis of 1-(6-Chloro-1,3-benzoxazol-2-yl)piperidine-4-carboxylic acid involves a series of well-established organic reactions. The starting materials typically include chlorobenzene derivatives and piperidine precursors. The reaction sequence often includes nucleophilic substitution, followed by cyclization to form the benzoxazole ring. The final step involves the introduction of the carboxylic acid group through hydrolysis or direct oxidation. This multi-step synthesis pathway ensures high purity and structural integrity of the final product.

Recent studies have highlighted the potential of 1-(6-Chloro-1,3-benzoxazol-2-yl)piperidine-4-carboxylic acid in medicinal chemistry. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest that it could serve as a lead compound for the development of novel therapeutics targeting Alzheimer's disease and related conditions.

In addition to its enzymatic activity, this compound has shown promising results in anti-inflammatory assays. Studies have revealed that it can effectively inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6), in activated macrophages. This dual functionality makes it a versatile candidate for drug development programs aimed at treating both inflammatory and neurodegenerative disorders.

The structural versatility of 1-(6-Chloro-1,3-benzoxazol-2-yl)piperidine-4-carboxylic acid also lends itself to applications in materials science. Its aromatic heterocyclic structure makes it an attractive candidate for use in organic electronics. Recent research has explored its potential as a building block for constructing advanced materials with tailored electronic properties, such as organic semiconductors and light-emitting diodes (OLEDs).

The CAS number 1035840-81-3 is a unique identifier assigned to this compound by the Chemical Abstracts Service (CAS). This identifier ensures that researchers worldwide can consistently reference and retrieve information about this compound from scientific databases and literature. The availability of comprehensive data on its physical properties, chemical reactivity, and biological activity further enhances its utility in both academic and industrial settings.

In conclusion, 1-(6-Chloro-1,3-benzoxazol-2-y)piperidine-4-carboxylic acid, with its unique structure and diverse functional properties, represents a valuable addition to the arsenal of compounds available for drug discovery and materials development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, underscoring its importance in contemporary chemical research.